(Z)-2-(furan-2-ylmethylene)-3-oxo-2,3-dihydrobenzofuran-6-yl isonicotinate

• IUPAC Name: [(2Z)-2-(furan-2-ylmethylidene)-3-oxo-1-benzofuran-6-yl] pyridine-4-carboxylate
• InChI: InChI=1S/C19H11NO5/c21-18-15-4-3-14(24-19(22)12-5-7-20-8-6-12)11-16(15)25-17(18)10-13-2-1-9-23-13/h1-11H/b17-10-
• InChI Key: RUJIWHKZUHDALF-YVLHZVERSA-N
• Canonical SMILES: C1=COC(=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OC(=O)C4=CC=NC=C4
• Isomeric SMILES: C1=COC(=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OC(=O)C4=CC=NC=C4
• Molecular Formula: C19H11NO5
• Molecular Weight: 333.3 g/mol

Description

(Z)-2-(furan-2-ylmethylene)-3-oxo-2,3-dihydrobenzofuran-6-yl isonicotinate, also known as FDI-6, is a synthetic compound that has gained significant attention in scientific research. It belongs to the class of benzofuran derivatives and has been found to possess various biological activities.

Scientific Research Applications

Bioactive Molecule Synthesis

Furan and benzofuran derivatives have been explored for their bioactivity, including antimicrobial, anti-inflammatory, and anticancer properties. For example, compounds with furan and benzofuran moieties have been synthesized and evaluated for their ability to inhibit microbial quorum sensing, which is a critical process for microbial communication and biofilm formation. This suggests that similar compounds, including "(Z)-2-(furan-2-ylmethylene)-3-oxo-2,3-dihydrobenzofuran-6-yl isonicotinate", could have applications in developing new antimicrobial agents or biofilm inhibitors (Benneche, Hussain, Scheie, & Lönn-Stensrud, 2008).

Materials Science

In materials science, furan-containing compounds have been utilized in the synthesis of polymers with specific desirable properties such as thermal stability and flame retardancy. For instance, benzoxazine monomers derived from furan have been developed for high-performance polymers, indicating the potential of furan derivatives in creating advanced materials with enhanced properties (Wang, Sun, Liu, Sudo, & Endo, 2012).

Environmental Remediation

Furan derivatives have also been explored for environmental applications, such as the dechlorination of polychlorinated dibenzo-p-dioxins, which are highly toxic environmental pollutants. Studies have shown that certain bimetallic and nanosized zerovalent iron materials can rapidly dechlorinate these pollutants, suggesting that furan-based compounds might play a role in facilitating or enhancing these reactions (Kim, Tratnyek, & Chang, 2008).